5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt
5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt
Brand Name:
Vulcanchem
CAS No.:
129541-41-9
VCID:
VC0138284
InChI:
InChI=1S/C14H13BrClNO7.Na/c15-4-1-2-5-7(8(4)16)6(3-17-5)23-14-11(20)9(18)10(19)12(24-14)13(21)22;/h1-3,9-12,14,17-20H,(H,21,22);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1
SMILES:
C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)C(=O)[O-])O)O)O)Cl)Br.[Na+]
Molecular Formula:
C14H12BrClNNaO7
Molecular Weight:
444.59 g/mol
5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt
CAS No.: 129541-41-9
Main Products
VCID: VC0138284
Molecular Formula: C14H12BrClNNaO7
Molecular Weight: 444.59 g/mol
| CAS No. | 129541-41-9 |
|---|---|
| Product Name | 5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt |
| Molecular Formula | C14H12BrClNNaO7 |
| Molecular Weight | 444.59 g/mol |
| IUPAC Name | sodium;(2S,3S,4S,5R,6S)-6-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C14H13BrClNO7.Na/c15-4-1-2-5-7(8(4)16)6(3-17-5)23-14-11(20)9(18)10(19)12(24-14)13(21)22;/h1-3,9-12,14,17-20H,(H,21,22);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1 |
| Standard InChIKey | IBLSVGDGSKUDCT-CYRSAHDMSA-M |
| Isomeric SMILES | C1=CC(=C(C2=C1NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O)Cl)Br.[Na+] |
| SMILES | C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)C(=O)[O-])O)O)O)Cl)Br.[Na+] |
| Canonical SMILES | C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)C(=O)[O-])O)O)O)Cl)Br.[Na+] |
| PubChem Compound | 23664774 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume